(E)-methyl 2-(4-fluorobenzylidene)-5-methyl-1-oxo-1,2,5,11-tetrahydro-5,11-methanobenzo[g]thiazolo[2,3-d][1,3,5]oxadiazocine-13-carboxylate

• IUPAC Name: methyl (13E)-13-[(4-fluorophenyl)methylidene]-9-methyl-14-oxo-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.02,7.011,15]hexadeca-2,4,6,10-tetraene-16-carboxylate
• InChI: InChI=1S/C22H17FN2O4S/c1-22-17(20(27)28-2)18(14-5-3-4-6-15(14)29-22)25-19(26)16(30-21(25)24-22)11-12-7-9-13(23)10-8-12/h3-11,17-18H,1-2H3/b16-11+
• InChI Key: AONNLFIOSHARLE-LFIBNONCSA-N
• Canonical SMILES: CC12C(C(C3=CC=CC=C3O1)N4C(=O)C(=CC5=CC=C(C=C5)F)SC4=N2)C(=O)OC
• Isomeric SMILES: CC12C(C(C3=CC=CC=C3O1)N4C(=O)/C(=C\C5=CC=C(C=C5)F)/SC4=N2)C(=O)OC
• Molecular Formula: C22H17FN2O4S
• Molecular Weight: 424.4 g/mol

Description

(E)-methyl 2-(4-fluorobenzylidene)-5-methyl-1-oxo-1,2,5,11-tetrahydro-5,11-methanobenzo[g]thiazolo[2,3-d][1,3,5]oxadiazocine-13-carboxylate is a useful research compound. Its molecular formula is C22H17FN2O4S and its molecular weight is 424.45. The purity is usually 95%.
BenchChem offers high-quality (E)-methyl 2-(4-fluorobenzylidene)-5-methyl-1-oxo-1,2,5,11-tetrahydro-5,11-methanobenzo[g]thiazolo[2,3-d][1,3,5]oxadiazocine-13-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-methyl 2-(4-fluorobenzylidene)-5-methyl-1-oxo-1,2,5,11-tetrahydro-5,11-methanobenzo[g]thiazolo[2,3-d][1,3,5]oxadiazocine-13-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

Compounds related to (E)-methyl 2-(4-fluorobenzylidene)-5-methyl-1-oxo-1,2,5,11-tetrahydro-5,11-methanobenzo[g]thiazolo[2,3-d][1,3,5]oxadiazocine-13-carboxylate have shown significant antibacterial activity. For instance, some derivatives of 1,3,4-oxadiazole, which is structurally similar, have been found effective against Salmonella typhi (Salama, 2020).

Anti-Inflammatory and Antinociceptive Activities

Thiazolo[3,2-a] pyrimidine derivatives, which share structural similarities with the compound , have demonstrated significant anti-inflammatory and antinociceptive activities. These compounds also showed lower ulcerogenic activity and higher safety margins (Alam et al., 2010).

Insecticidal Activity

Derivatives of 1,3,4-oxadiazole, which are related to the compound , have been synthesized and tested for insecticidal activity against crop pests. These compounds displayed low insecticidal activity (Mohan et al., 2004).

Chromatographic Analysis

Compounds structurally related to (E)-methyl 2-(4-fluorobenzylidene)-5-methyl-1-oxo-1,2,5,11-tetrahydro-5,11-methanobenzo[g]thiazolo[2,3-d][1,3,5]oxadiazocine-13-carboxylate have been used in chromatographic analyses. For instance, derivatives of benzofurazan, including those with fluorophenyl groups, have been employed in high-performance liquid chromatography for the sensitive detection and separation of amino acids (Fukushima et al., 1995).

Antioxidant Activities

Certain benzimidazole derivatives containing 1,3,4-oxadiazole, which are structurally related to the target compound, have been synthesized and exhibited notable antioxidant activities. These substances demonstrated significant scavenging activities in various assays (Menteşe et al., 2015).

Fluorescent Labeling

Derivatives of 1,3,4-oxadiazole, related to the compound , have been used as fluorescent labeling reagents in analytical biochemistry. These compounds are employed in the detection and analysis of various biomolecules, demonstrating the versatility of this chemical class in research applications (Watanabe & Imai, 1981).